Cas no 338419-93-5 (5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole)
338419-93-5 structure
Product Name:5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole
CAS No:338419-93-5
MF:C7H12N2OS2
MW:204.312978744507
CID:5015030
Update Time:2023-08-25
5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties
Names and Identifiers
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- 5-(butane-2-sulfinyl)-4-methyl-1,2,3-thiadiazole
- 5-(sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole
- 5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole
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- Inchi: 1S/C7H12N2OS2/c1-4-5(2)12(10)7-6(3)8-9-11-7/h5H,4H2,1-3H3
- InChI Key: PLAUHMOYRZLVSA-UHFFFAOYSA-N
- SMILES: S(C1=C(C)N=NS1)(C(C)CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- XLogP3: 1.5
- Topological Polar Surface Area: 90.3
5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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